![molecular formula C22H27NO7 B1253948 [(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate](/img/structure/B1253948.png)
[(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate
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Overview
Description
[(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate is a natural product found in Stephania cephalantha with data available.
Scientific Research Applications
Structural Analysis and Comparison
- The crystal structures of compounds related to [(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.0^1,10.0^2,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate have been studied, revealing a rigid azabicyclo[7.3.1]enediyne core with minor differences in ring conformation between molecules. These structures are similar to those found in related compounds like deoxydynemicin A and triacetyldynemicin A (Lynch, Fairhurst, Iliadis, Magnus, & Davis, 1995).
Enzymatic Synthesis of Derivatives
- Enzymatic resolution studies have been conducted on related compounds, leading to the stereoselective synthesis of novel carbasugar derivatives. This process involves various steps including treatment with sodium in liquid ammonia and Baeyer–Villiger oxidation, demonstrating the potential for creating diverse derivatives with specific stereochemistry (Gümüş & Tanyeli, 2010).
Chemical Reactions and Modifications
- Research has explored the reactions and structural transformations of compounds similar to [(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.0^1,10.0^2,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate. Studies have shown diverse chemical behaviors such as oxetane formation, intramolecular oxygen migration, and stereoselective formations, highlighting the versatility and reactivity of these compounds in synthetic chemistry (Mosimann & Vogel, 2000).
NMR Spectral Analysis
- NMR spectral data have been analyzed for derivatives of similar compounds, providing detailed insights into their molecular structure. Such analyses assist in determining the stereochemistry and electronic properties of these molecules, which are crucial for understanding their reactivity and potential applications (Pedersoli, Constantino, & da Silva, 2006).
Biosynthesis and Metabolic Studies
- Studies have investigated the biosynthesis and metabolic pathways of related compounds. Understanding these pathways is essential for developing synthetic methods and for the potential biological applications of these compounds (Li, Takei, Takahashi, & Nabeta, 2007).
Properties
Molecular Formula |
C22H27NO7 |
---|---|
Molecular Weight |
417.5 g/mol |
IUPAC Name |
[(1R,9R,12S,13S)-12-acetyloxy-3-hydroxy-4,11-dimethoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,10-tetraen-13-yl] acetate |
InChI |
InChI=1S/C22H27NO7/c1-11(24)29-16-10-22-7-8-23-14(18(22)21(28-4)20(16)30-12(2)25)9-13-5-6-15(27-3)19(26)17(13)22/h5-6,14,16,20,23,26H,7-10H2,1-4H3/t14-,16+,20+,22-/m1/s1 |
InChI Key |
XAQZCUNTDGRIEM-BJKXHWDHSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1C[C@@]23CCN[C@@H](C2=C([C@H]1OC(=O)C)OC)CC4=C3C(=C(C=C4)OC)O |
Canonical SMILES |
CC(=O)OC1CC23CCNC(C2=C(C1OC(=O)C)OC)CC4=C3C(=C(C=C4)OC)O |
Synonyms |
FK-3000 FK3000 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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